Cas no 1091429-71-8 (4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide)

• Product Name: 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide
• CAS No: 1091429-71-8
• MF: C₂₃H₃₁N₃O₄S
• MW: 445.574944734573
• CID: 6180171
• PubChem ID: 29693649
• Update Time: 2025-05-18

4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide
• 1091429-71-8
• AKOS024508771
• 4-(2,2-dimethylpropanoylamino)-N-[2-[(2,4,5-trimethylphenyl)sulfonylamino]ethyl]benzamide
• 4-pivalamido-N-(2-(2,4,5-trimethylphenylsulfonamido)ethyl)benzamide
• VU0643468-1
• F5454-0280

• Inchi： 1S/C23H31N3O4S/c1-15-13-17(3)20(14-16(15)2)31(29,30)25-12-11-24-21(27)18-7-9-19(10-8-18)26-22(28)23(4,5)6/h7-10,13-14,25H,11-12H2,1-6H3,(H,24,27)(H,26,28)
• InChI Key： NZIDFSDSCKPUII-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(NCCNC(C1C=CC(=CC=1)NC(C(C)(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 445.20352765g/mol
• Monoisotopic Mass: 445.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide

Research Brief on 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide (CAS: 1091429-71-8)

The compound 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide (CAS: 1091429-71-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein-protein interactions (PPIs) involved in oncogenic signaling pathways. Structural analysis reveals that the 2,4,5-trimethylbenzenesulfonamide moiety plays a critical role in binding to hydrophobic pockets on target proteins, thereby disrupting their function. The compound's unique chemical structure, characterized by the presence of both amide and sulfonamide groups, contributes to its high selectivity and binding affinity.

In vitro and in vivo studies have demonstrated that 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide exhibits promising anti-proliferative activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, supported by evidence of caspase-3 activation and PARP cleavage. Additionally, pharmacokinetic studies in rodent models indicate favorable bioavailability and tissue distribution, making it a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing off-target effects. Recent efforts have focused on structural modifications to enhance its drug-like properties, such as introducing polar substituents to improve aqueous solubility while maintaining its inhibitory potency. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, 4-(2,2-dimethylpropanamido)-N-[2-(2,4,5-trimethylbenzenesulfonamido)ethyl]benzamide represents a promising lead compound for the development of novel anti-cancer therapeutics. Ongoing research aims to address its limitations and explore its potential in combination therapies. Future studies should also investigate its efficacy in patient-derived xenograft models to validate its translational potential.